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Compound of Interest

Compound Name: 1,1-Diethoxypentane-d10

Cat. No.: B15600299 Get Quote

Physical Properties of 1,1-Diethoxypentane-d10:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1,1-
Diethoxypentane-d10, with a focus on its boiling point and density. This document is intended

to be a valuable resource for researchers, scientists, and professionals in the field of drug

development who may utilize deuterated compounds in their work.

Summary of Physical Properties
The physical properties of 1,1-Diethoxypentane and its deuterated analog, 1,1-
Diethoxypentane-d10, are summarized in the table below. It is important to note that while

experimental data for the boiling point of the non-deuterated compound is available, the density

of 1,1-Diethoxypentane and the experimental boiling point and density of 1,1-
Diethoxypentane-d10 are not readily found in the surveyed scientific literature. The values for

the deuterated compound are therefore theoretical estimations based on the known effects of

deuteration on similar organic molecules.
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Compound
Chemical
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density (g/mL)

1,1-

Diethoxypentane
C9H20O2 160.26 163.00[1] Not available

1,1-

Diethoxypentane

-d10

C9H10D10O2 170.32
Estimated

>163.00

Estimated >

Density of 1,1-

Diethoxypentane

Note: The deuteration in 1,1-Diethoxypentane-d10 is presumed to be on the pentane chain.

Theoretical Impact of Deuteration
The substitution of hydrogen with deuterium, a heavier isotope, typically leads to predictable

changes in the physical properties of a molecule. The increased molecular weight of 1,1-
Diethoxypentane-d10 is expected to result in stronger intermolecular van der Waals forces.

Consequently, a higher boiling point is anticipated for the deuterated compound compared to its

non-deuterated counterpart. Similarly, the greater mass-to-volume ratio will theoretically lead to

a higher density for 1,1-Diethoxypentane-d10.

Experimental Protocols
Accurate determination of the boiling point and density of 1,1-Diethoxypentane-d10 requires

precise experimental methodologies. The following are detailed protocols for these

measurements.

Boiling Point Determination
The boiling point of a liquid can be determined using several methods, including the Thiele tube

method, which is suitable for small sample volumes.

Apparatus:

Thiele tube

Thermometer (calibrated)
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Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or oil bath)

Sample of 1,1-Diethoxypentane-d10

Procedure:

A small amount of the liquid sample is placed into the small test tube.

The capillary tube is placed into the test tube with its open end submerged in the liquid.

The test tube is attached to the thermometer.

The Thiele tube is filled with a high-boiling point oil (e.g., mineral oil or silicone oil).

The thermometer and test tube assembly are immersed in the oil within the Thiele tube.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Density Determination
The density of a liquid can be accurately measured using a pycnometer.

Apparatus:

Pycnometer (a glass flask with a specific volume)

Analytical balance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15600299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer

Distilled water (for calibration)

Sample of 1,1-Diethoxypentane-d10

Procedure:

The empty, clean, and dry pycnometer is weighed on the analytical balance.

The pycnometer is filled with distilled water and weighed again to determine the mass of the

water. The temperature of the water is recorded.

The volume of the pycnometer is calculated using the known density of water at the recorded

temperature.

The pycnometer is emptied, dried, and then filled with the liquid sample (1,1-
Diethoxypentane-d10).

The pycnometer filled with the sample is weighed.

The mass of the sample is determined by subtracting the mass of the empty pycnometer.

The density of the sample is calculated by dividing its mass by the volume of the

pycnometer.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of 1,1-Diethoxypentane-d10.
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Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 1,1-Diethoxypentane-d10 (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600299#physical-properties-of-1-1-
diethoxypentane-d10-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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